3/'-azido-3/'-deoxy-5/'-O-beta-glucopyranuronosylthymidine

• CAS No.: 117675-21-5
• Product Name: 3/'-azido-3/'-deoxy-5/'-O-beta-glucopyranuronosylthymidine
• Molecular Formula: C16H21N5O10
• Molecular Weight: 443.37 g/mol
• IUPAC Name: (2S,3S,4S,5R)-6-[[(2S)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C16H21N5O10/c1-5-3-21(16(28)18-13(5)25)8-2-6(19-20-17)7(30-8)4-29-15-11(24)9(22)10(23)12(31-15)14(26)27/h3,6-12,15,22-24H,2,4H2,1H3,(H,26,27)(H,18,25,28)/t6?,7-,8?,9+,10+,11-,12+,15?/m1/s1
• Standard InChIKey: NFXAJWJJNLWLOV-OTQDERTISA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)N=[N+]=[N-]
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC3C(C(C(C(O3)C(=O)O)O)O)O)N=[N+]=[N-]
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC3C(C(C(C(O3)C(=O)O)O)O)O)N=[N+]=[N-]
• Description: 3'-Azido-3'-deoxy-5'- O-beta-D-glucopyranuronosylthymidine, also known as azt glucuronide or gazt, belongs to the class of organic compounds known as pyrimidine 2', 3'-dideoxyribonucleosides. Pyrimidine 2', 3'-dideoxyribonucleosides are compounds consisting of a pyrimidine linked to a ribose which lacks a hydroxyl group at positions 2 and 3. 3'-Azido-3'-deoxy-5'- O-beta-D-glucopyranuronosylthymidine is soluble (in water) and a weakly acidic compound (based on its pKa). 3'-Azido-3'-deoxy-5'- O-beta-D-glucopyranuronosylthymidine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3'-azido-3'-deoxy-5'- O-beta-D-glucopyranuronosylthymidine is primarily located in the cytoplasm.
• Synonyms: 3'-azido-3'-deoxy-5'-O-beta-glucopyranuronosylthymidine; AZT glucuronide; AZT-5'-glucuronide; GAZT; zidovudine glucuronide
• PubChem Compound: 105108
• Last Modified: Dec 23 2021